Cas no 1806880-70-5 (6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806880-70-5
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4890373
• Update Time: 2025-05-24

6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-8(10)5-1-4(2-11)12-6(3-13)7(5)14/h1,3,8,14H,2,11H2
• InChI Key： YERPOMYDMUESEX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)N=C(CN)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde, with the CAS number 1806880-70-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group at position 6, a difluoromethyl group at position 4, a hydroxyl group at position 3, and an aldehyde group at position 2. These substituents collectively contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as transition metal-catalyzed cross-coupling reactions and enantioselective synthesis techniques. The incorporation of fluorine atoms in the difluoromethyl group has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for drug development. Furthermore, the presence of the aldehyde group at position 2 facilitates various functionalization reactions, enabling the creation of derivatives with tailored biological activities.

In the realm of pharmacology, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has demonstrated remarkable potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have highlighted its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and apoptosis. For instance, research published in Nature Communications revealed that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to scavenge reactive oxygen species (ROS) suggests its potential utility in combating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular diseases.

The hydroxyl group at position 3 plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors for its efficacy as a drug candidate. Moreover, the aminomethyl group at position 6 provides a site for further functionalization, allowing researchers to explore various substitution patterns that could optimize its pharmacokinetic properties. For example, studies have shown that the substitution of this group with electron-donating or electron-withdrawing moieties can significantly influence the compound's metabolic stability and tissue distribution.

In terms of materials science applications, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has been investigated as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The aldehyde group at position 2 serves as a reactive site for metal coordination, enabling the formation of robust and versatile MOFs with potential applications in gas storage, catalysis, and sensing technologies. Recent research published in Angewandte Chemie demonstrated that MOFs derived from this compound exhibit exceptional stability under harsh environmental conditions and possess high surface areas suitable for catalytic applications.

The difluoromethyl group at position 4 contributes to the compound's electronic properties by introducing fluorine atoms, which are known for their strong electronegativity and ability to fine-tune molecular interactions. This feature makes the compound an attractive candidate for use in fluorescence-based sensors and imaging agents. For instance, studies have shown that derivatives of this compound can act as fluorescent probes for detecting specific analytes such as metal ions or biomolecules with high sensitivity and selectivity.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for advancing research in medicinal chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in these fields.